Cas no 352314-76-2 (1-(Prop-2-ynyloxy)-2-(trifluoromethoxy)benzene)

1-(Prop-2-ynyloxy)-2-(trifluoromethoxy)benzene structure
352314-76-2 structure
Product Name:1-(Prop-2-ynyloxy)-2-(trifluoromethoxy)benzene
CAS No:352314-76-2
MF:C10H7F3O2
MW:216.156593561172
MDL:MFCD11110291
CID:920060
PubChem ID:23393437
Update Time:2025-04-19

1-(Prop-2-ynyloxy)-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Prop-2-ynyloxy)-2-(trifluoromethoxy)benzene
    • 1-prop-2-ynoxy-2-(trifluoromethoxy)benzene
    • 1-Prop-2-ynyloxy-2-trifluoromethoxy-benzene
    • DB-258923
    • 1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethoxy)benzene
    • 352314-76-2
    • SCHEMBL3323333
    • DTXSID00633574
    • A1-70882
    • 1-(PROP-2-YN-1-YLOXY)-2-(TRIFLUOROMETHOXY)BENZENE
    • MDL: MFCD11110291
    • Inchi: 1S/C10H7F3O2/c1-2-7-14-8-5-3-4-6-9(8)15-10(11,12)13/h1,3-6H,7H2
    • InChI Key: JBMFOIJUUCYUGF-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC=CC=1OCC#C)(F)F

Computed Properties

  • Exact Mass: 216.04000
  • Monoisotopic Mass: 216.03981395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 2.59720

1-(Prop-2-ynyloxy)-2-(trifluoromethoxy)benzene Pricemore >>

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